Cas no 2092473-45-3 (4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride)

• Product Name: 4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride
• CAS No: 2092473-45-3
• MF: C₆H₅ClFNO₃S
• MW: 225.625202894211
• MDL: MFCD30675747
• CID: 5237396
• PubChem ID: 131431662
• Update Time: 2025-08-04

4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolesulfonyl fluoride, 4-chloro-3-cyclopropyl-
• 4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride

• MDL： MFCD30675747
• Inchi： 1S/C6H5ClFNO3S/c7-4-5(3-1-2-3)9-12-6(4)13(8,10)11/h3H,1-2H2
• InChI Key： DZZQOGHNUFBSPX-UHFFFAOYSA-N
• SMILES： O1C(S(F)(=O)=O)=C(Cl)C(C2CC2)=N1

Additional information on 4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride

Introduction to 4-Chloro-3-Cyclopropyl-1,2-Oxazole-5-Sulfonyl Fluoride (CAS No. 2092473-45-3)

4-Chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride (CAS No. 2092473-45-3) is a versatile and highly reactive compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted oxazole ring and a sulfonyl fluoride functional group. These properties make it an attractive candidate for the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The sulfonyl fluoride functional group in 4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride is particularly noteworthy due to its high reactivity and ability to form stable sulfonamide bonds. This characteristic has been exploited in the design of inhibitors for various enzymes, including serine proteases and kinases, which are important targets in the treatment of diseases such as cancer, inflammation, and neurological disorders. Recent studies have demonstrated that compounds containing this functional group can exhibit potent and selective inhibitory activity, making them valuable tools in drug discovery.

The chloro-substituted oxazole ring in 4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride also contributes to its biological activity. The presence of the chlorine atom can influence the compound's lipophilicity and electronic properties, which are crucial for optimizing its pharmacokinetic and pharmacodynamic profiles. Additionally, the cyclopropyl substituent adds structural rigidity and conformational constraints, which can enhance the compound's binding affinity to specific protein targets.

In the context of medicinal chemistry, 4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride has been used as a building block in the synthesis of small molecules with diverse biological activities. For instance, it has been employed in the development of potent inhibitors for protein-protein interactions (PPIs), which are challenging targets due to their large and often flat binding interfaces. By incorporating this compound into larger molecular frameworks, researchers have been able to design molecules that effectively disrupt these interactions, opening new avenues for therapeutic intervention.

Recent advancements in computational chemistry have further enhanced our understanding of the structure-activity relationships (SAR) of 4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride. Molecular docking studies have provided insights into how this compound interacts with specific protein targets at the atomic level. These studies have identified key residues involved in binding and have guided the rational design of more potent and selective analogs.

In addition to its applications in drug discovery, 4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride has also found use in other areas of chemical research. For example, it has been utilized as a reagent in organic synthesis for the introduction of sulfonyl fluoride functionalities into complex molecules. The high reactivity and selectivity of this compound make it a valuable tool for chemists working on the development of new synthetic methodologies.

The safety and environmental impact of 4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride are important considerations for its use in both research and industrial settings. While it is not classified as a hazardous material or controlled substance, proper handling and storage procedures should be followed to ensure safe usage. Researchers should adhere to standard laboratory practices to minimize exposure risks and prevent environmental contamination.

In conclusion, 4-chloro-3-cyclopropyl-1,2-oxazole-5-sulfonyl fluoride (CAS No. 2092473-45-3) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and high reactivity make it an attractive candidate for the development of novel therapeutic agents and as a versatile building block in organic synthesis. Ongoing research continues to uncover new applications and optimize its properties for specific biological targets.